Cas no 134412-17-2 (3,4-Difluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl)

• Product Name: 3,4-Difluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl
• CAS No: 134412-17-2
• MF: C₂₃H₂₈F₂
• MW: 342.465233802795
• MDL: MFCD09839000
• CID: 135281
• PubChem ID: 253662052
• Update Time: 2025-04-19

3,4-Difluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl
• 3,4-Difluoro-4'-(trans-4-pentylcyclohexyl)biphenyl
• trans-3,4-Difluoro-4'-(4-n-pentylcyclohexyl)biphenyl
• 1,1'-Biphenyl,3,4-difluoro-4'-(trans-4-pentylcyclohexyl)-
• 1,2-difluoro-4-[4-(4-pentylcyclohexyl)phenyl]benzene
• 3 4-DIFLUORO-4'-(4-PENTYLCYCLOHEXYL)BIPHENYL
• 3,4-DIFLUORO-4`-(4-PENTYL-CYCLOHEXYL)BIPHENYL
• 1,1'-Biphenyl,3,4-difluoro-4'-(trans-4-pentylcyclohexyl)
• 3,4-difluoro-4'-(4-pentylcyclohexyl)-1,1'-biphenyl
• 4'-(TRANS-4-PENTYLCYCLOHEXYL)-3,4-DIFLUOROBIPHENYL
• 1,1'-Biphenyl, 3,4-difluoro-4'-(trans-4-pentylcyclohexyl)-
• 3,4-DIFLUORO-4'-(4-PENTYLCYCLOHEXYL)BIPHENYL
• NQLHGECGZRJQLF-UHFFFAOYSA-N
• C23H28F2
• 6193AA
• 4''-(TRANS-4-PENTYLCYCLOHEXYL)-3,4-DIFLUOROBIPHENYL
• DTXSID10346461
• H11616
• SCHEMBL3437348
• MFCD09839000
• 3,4-Difluoro-4'-(4-pentyl-cyclohexyl)biphenyl
• 3,4-Difluoro-4'-(4-pentylcyclohexyl)-1,1'-biphenyl #
• CS-0152355
• 4/'/'-(TRANS-4-PENTYLCYCLOHEXYL)-3,4-DIFLUOROBIPHENYL
• 1,1'-Biphenyl, 3,4-difluoro-4'-(4-pentylcyclohexyl)-
• 3~3~,3~4~-Difluoro-1~4~-pentyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~-hexahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
• 3,4-Difluoro-4'-(trans-4-pentylcyclohexyl)biphenyl, 98%
• 3 4-DIFLUORO-4-(4-PENTYLCYCLOHEXYL)BIPHENYL
• SCHEMBL12314618
• SCHEMBL7756531
• AKOS015917721
• 134412-17-2
• DS-4673
• D4534
• FT-0708070
• AKOS016010331
• DB-030885
• 3,4-DIFLUORO-4'-[(1S,4R)-4-PENTYLCYCLOHEXYL]-1,1'-BIPHENYL

• MDL： MFCD09839000
• Inchi： 1S/C23H28F2/c1-2-3-4-5-17-6-8-18(9-7-17)19-10-12-20(13-11-19)21-14-15-22(24)23(25)16-21/h10-18H,2-9H2,1H3
• InChI Key： NQLHGECGZRJQLF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CC=1)C1CCC(CCCCC)CC1)F

Computed Properties

• Exact Mass: 342.21600
• Monoisotopic Mass: 342.21590722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 8.7

Experimental Properties

• Color/Form: No data available
• Density: 1.033
• Melting Point: 56.0 to 60.0 deg-C
• Boiling Point: 431.3±33.0 °C at 760 mmHg
• Flash Point: 182.0±13.3 °C
• Refractive Index: 1.514
• Water Partition Coefficient: Sparingly Soluble in water.
• PSA: 0.00000
• LogP: 7.48590

3,4-Difluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better